Cas no 497083-24-6 (3-(4-benzylpiperazine-1-carbonyl)pyridine-2-carboxylic acid)

• Product Name: 3-(4-benzylpiperazine-1-carbonyl)pyridine-2-carboxylic acid
• CAS No: 497083-24-6
• MF: C₁₈H₁₉N₃O₃
• MW: 325
• MDL: MFCD01859624
• CID: 4654199
• Update Time: 2025-10-28

3-(4-benzylpiperazine-1-carbonyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-((4-BENZYLPIPERAZINYL)CARBONYL)PYRIDINE-2-CARBOXYLIC ACID
• 3-(4-benzylpiperazine-1-carbonyl)pyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 3-[[4-(phenylmethyl)-1-piperazinyl]carbonyl]-

• MDL： MFCD01859624
• Inchi： InChI=1S/C18H19N3O3/c22-17(15-7-4-8-19-16(15)18(23)24)21-11-9-20(10-12-21)13-14-5-2-1-3-6-14/h1-8H,9-13H2,(H,23,24)
• InChI Key： VZZVLHOCWLSPGM-UHFFFAOYSA-N
• SMILES： c1ccc(cc1)CN2CCN(CC2)C(=O)c3cccnc3C(=O)O

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 544.8±50.0 °C at 760 mmHg
• Flash Point: 283.3±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-(4-benzylpiperazine-1-carbonyl)pyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-benzylpiperazine-1-carbonyl)pyridine-2-carboxylic acid

Recent Advances in the Study of 3-(4-Benzylpiperazine-1-carbonyl)pyridine-2-carboxylic Acid (CAS: 497083-24-6)

In recent years, the compound 3-(4-benzylpiperazine-1-carbonyl)pyridine-2-carboxylic acid (CAS: 497083-24-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 3-(4-benzylpiperazine-1-carbonyl)pyridine-2-carboxylic acid. Researchers have employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and molecular docking simulations to investigate its binding affinity and interactions with biological targets. These efforts have revealed that the compound exhibits high selectivity for specific enzyme systems, making it a candidate for further drug development.

One of the key findings from recent research is the compound's potential as an inhibitor of certain kinases involved in inflammatory pathways. In vitro and in vivo studies have demonstrated its ability to modulate cytokine production and reduce inflammatory responses, suggesting its utility in treating autoimmune diseases. Additionally, preliminary data indicate that 3-(4-benzylpiperazine-1-carbonyl)pyridine-2-carboxylic acid may possess neuroprotective properties, opening new avenues for research in neurodegenerative disorders.

Another area of interest is the compound's role in cancer therapy. Recent investigations have explored its efficacy in targeting tumor-specific signaling pathways. For instance, studies have shown that the compound can induce apoptosis in certain cancer cell lines while sparing healthy cells, highlighting its potential as a targeted therapeutic agent. Further research is underway to optimize its pharmacokinetic properties and enhance its bioavailability.

Despite these promising findings, challenges remain in the development of 3-(4-benzylpiperazine-1-carbonyl)pyridine-2-carboxylic acid as a viable drug candidate. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, the latest research on 3-(4-benzylpiperazine-1-carbonyl)pyridine-2-carboxylic acid (CAS: 497083-24-6) underscores its potential as a versatile therapeutic agent with applications in inflammation, neurodegeneration, and oncology. Continued exploration of its mechanisms and optimization of its properties will be critical in realizing its full therapeutic potential. This compound represents a promising avenue for future drug discovery and development in the chemical biology and pharmaceutical sectors.